Cas no 921825-13-0 (3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide)

• Product Name: 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• CAS No: 921825-13-0
• MF: C₂₀H₁₉N₃O₃
• MW: 349.383164644241
• CID: 5957409
• PubChem ID: 20932348
• Update Time: 2025-10-28

3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide
• 3-methoxy-N-[2-(6-oxo-3-phenylpyridazin-1-yl)ethyl]benzamide
• F2236-0008
• 921825-13-0
• 3-methoxy-N-(2-(6-oxo-3-phenylpyridazin-1(6H)-yl)ethyl)benzamide
• 3-methoxy-N-[2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethyl]benzamide
• AKOS001970861

• Inchi： 1S/C20H19N3O3/c1-26-17-9-5-8-16(14-17)20(25)21-12-13-23-19(24)11-10-18(22-23)15-6-3-2-4-7-15/h2-11,14H,12-13H2,1H3,(H,21,25)
• InChI Key： XQGZMHGALDREPB-UHFFFAOYSA-N
• SMILES： C(NCCN1N=C(C2=CC=CC=C2)C=CC1=O)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 349.14264148g/mol
• Monoisotopic Mass: 349.14264148g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 567
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 71Ų

Additional information on 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide

Recent Advances in the Study of 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide (CAS: 921825-13-0)

3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide (CAS: 921825-13-0) has recently emerged as a compound of significant interest in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique pyridazinone core and benzamide moiety, has shown promising pharmacological properties, particularly in the modulation of specific biological targets. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and exploring its therapeutic potential in various disease models.

The synthesis of 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide has been refined to improve yield and purity, as reported in a 2023 study published in the Journal of Medicinal Chemistry. The optimized protocol involves a multi-step reaction sequence starting from 3-phenyl-1,6-dihydropyridazin-6-one, followed by alkylation and amidation steps. The final product was characterized using advanced spectroscopic techniques, including NMR and high-resolution mass spectrometry, confirming its structural integrity and purity.

Pharmacological evaluations have revealed that this compound exhibits potent inhibitory activity against certain kinase enzymes implicated in inflammatory and oncogenic pathways. In vitro assays demonstrated a significant reduction in kinase activity at nanomolar concentrations, suggesting high binding affinity. Molecular docking studies further supported these findings, highlighting key interactions between the compound and the ATP-binding site of the target kinases.

In vivo studies using rodent models have provided preliminary evidence of the compound's efficacy in reducing inflammation and tumor growth. A 2024 study published in Bioorganic & Medicinal Chemistry Letters reported that administration of 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide resulted in a marked decrease in pro-inflammatory cytokines and tumor volume, with minimal observed toxicity. These results underscore its potential as a lead compound for further development.

Despite these promising findings, challenges remain in optimizing the pharmacokinetic profile of 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide. Current research is focused on addressing issues related to bioavailability and metabolic stability. Novel formulations, including nanoparticle-based delivery systems, are being explored to enhance its therapeutic efficacy and reduce off-target effects.

In conclusion, 3-methoxy-N-2-(6-oxo-3-phenyl-1,6-dihydropyridazin-1-yl)ethylbenzamide represents a compelling candidate for further investigation in the realm of targeted therapy. Its unique chemical structure and promising biological activity warrant continued exploration, with the potential to yield novel treatments for inflammatory diseases and cancer. Future studies will likely focus on translational research to bridge the gap between preclinical findings and clinical applications.